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Compound of Interest

Compound Name: C6 Urea Ceramide

Cat. No.: B1640544 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized compounds like C6 Urea Ceramide is paramount. This guide provides

immediate, essential safety protocols, operational plans, and disposal procedures to ensure

laboratory safety and maintain experimental integrity.

Chemical and Physical Properties

A summary of the key quantitative data for C6 Urea Ceramide is presented below for easy

reference.

Property Value

CAS Number 486991-52-0[1][2][3][4]

Molecular Formula C₂₅H₅₀N₂O₃[1][4]

Formula Weight 426.7 g/mol [1][4]

Purity ≥95%[1]

Formulation A crystalline solid[1][4]

Storage Temperature -20°C[1][4]

Stability ≥ 4 years at -20°C[1]

Solubility DMF: 0.5 mg/mL[1][4]
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Personal Protective Equipment (PPE)
When handling C6 Urea Ceramide, the following personal protective equipment should be

utilized to minimize exposure and ensure personal safety.

Eye Protection: Chemical safety goggles or glasses are mandatory to protect against

accidental splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, must be worn to prevent

skin contact.

Body Protection: A standard laboratory coat is required to protect against contamination of

personal clothing.

Respiratory Protection: While not generally required for small quantities handled with

adequate ventilation, a respirator may be necessary if there is a risk of aerosolization or if

working in a poorly ventilated area.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict procedural workflow is critical for the safe and effective use of C6 Urea
Ceramide in a laboratory setting.

1. Preparation and Precaution

Before handling, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily

accessible.

Work in a well-ventilated area, preferably under a chemical fume hood.

Ensure that an eyewash station and safety shower are easily accessible.

Assemble all necessary materials and equipment before opening the compound container.

2. Compound Reconstitution

Allow the vial of C6 Urea Ceramide to warm to room temperature before opening to prevent

condensation.
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Carefully weigh the desired amount of the crystalline solid.

To prepare a stock solution, dissolve the compound in a suitable solvent such as DMF. For

example, to achieve a concentration of 0.5 mg/mL, add the appropriate volume of DMF to

the weighed solid.

Cap the vial tightly and vortex briefly to ensure complete dissolution.

3. Experimental Use

When using C6 Urea Ceramide in experiments, handle all solutions with care to avoid spills

and aerosol formation.

Use appropriate, calibrated pipettes for accurate measurement and transfer.

Keep the stock solution vial sealed when not in use to prevent solvent evaporation and

contamination.

4. Post-Handling Procedures

After handling, thoroughly wash hands with soap and water.

Clean all contaminated surfaces and equipment with an appropriate solvent and

decontaminating solution.

Properly store the stock solution at -20°C for future use. Note that one study has indicated

C6-Urea ceramide can be unstable and lose activity after about a month.[5]
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Caption: Procedural workflow for handling C6 Urea Ceramide.
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Disposal Plan
The proper disposal of C6 Urea Ceramide and its associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance. While the Safety Data Sheet

for the related C6 Ceramide indicates it is not a hazardous substance, it is best practice to

handle urea-containing compounds and their derivatives with caution. A guide for a similar

compound, C6 NBD Phytoceramide, recommends treating it as hazardous chemical waste.[6]

Waste Segregation and Collection

Solid Waste: Collect all solid waste contaminated with C6 Urea Ceramide, such as pipette

tips, empty vials, and gloves, in a designated and clearly labeled hazardous waste container.

[6]

Liquid Waste: Collect all liquid waste containing C6 Urea Ceramide in a separate, sealed,

and clearly labeled hazardous waste container.[6] Do not mix with other waste streams

unless permitted by your institution's environmental health and safety (EHS) guidelines.

Disposal Procedure

Labeling: Clearly label all waste containers with "Hazardous Waste" and specify the

contents, including "C6 Urea Ceramide" and any solvents used.

Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials.

Institutional Protocol: Follow your institution's specific procedures for the disposal of

chemical waste. Contact your EHS department to arrange for pickup and disposal by a

licensed waste management vendor.
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Caption: Disposal workflow for C6 Urea Ceramide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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